Cas no 585524-80-7 (4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL) CHLOROBENZENE)

• Product Name: 4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL) CHLOROBENZENE
• CAS No: 585524-80-7
• MF: C₁₁H₁₄BClO₂
• MW: 224.491662502289
• CID: 948662
• Update Time: 2025-05-23

4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL) CHLOROBENZENE Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL) CHLOROBENZENE
• 4-CHLOROPHENYLBORONIC ACID,NEOPENTYL GLYCOL CYCLIC ESTER
• 4-CHLOROPHENYLBORONIC ACID, NEOPENTYL GLYCOL CYCLIC ESTER
• 1,3,2-Dioxaborinane, 2-(3-chlorophenyl)-5,5-dimethyl-

• Inchi： 1S/C11H14BClO2/c1-11(2)7-14-12(15-8-11)9-4-3-5-10(13)6-9/h3-6H,7-8H2,1-2H3
• InChI Key： GOFBOFPBHYTXNL-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COB1C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 224.07800

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Melting Point: 85-87 °C
• Boiling Point: 325.1±25.0 °C(Predicted)
• PSA: 18.46000
• LogP: 2.10820

Additional information on 4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL) CHLOROBENZENE

4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL) CHLOROBENZENE: A Versatile Building Block in Modern Chemical Synthesis

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl) chlorobenzene, with the CAS number 585524-80-7, is a versatile organic compound that has gained significant attention in the field of chemical synthesis and medicinal chemistry. This compound is characterized by its unique boron-containing functional group and a chlorobenzene moiety, making it an ideal building block for a wide range of applications.

The chemical structure of 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl) chlorobenzene consists of a benzene ring substituted with a chlorine atom at the para position and a 5,5-dimethyl-1,3,2-dioxaborinane ring. The dioxaborinane ring is a cyclic boronic ester that can undergo various reactions such as Suzuki-Miyaura coupling and other palladium-catalyzed cross-coupling reactions. These reactions are crucial in the synthesis of complex organic molecules and pharmaceuticals.

Recent advancements in synthetic chemistry have highlighted the importance of boronic esters like 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl) chlorobenzene. The stability and reactivity of this compound make it an excellent choice for constructing carbon-carbon bonds in the presence of palladium catalysts. This property is particularly valuable in the development of new drugs and materials where precise control over molecular architecture is essential.

In the context of medicinal chemistry, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl) chlorobenzene has been utilized as a key intermediate in the synthesis of various bioactive compounds. For instance, it has been employed in the preparation of potential anticancer agents and anti-inflammatory drugs. The ability to introduce a chlorine atom at a specific position on the benzene ring allows for fine-tuning of the pharmacological properties of the final product.

The synthetic utility of 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl) chlorobenzene extends beyond medicinal applications. It has also found use in materials science for the development of functional polymers and advanced materials. The presence of the boron-containing functional group can confer unique properties such as enhanced thermal stability and improved mechanical performance to these materials.

From a practical standpoint, the synthesis of 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl) chlorobenzene is well-established and can be achieved through several routes. One common method involves the reaction of 4-chlorophenylboronic acid with pinacol to form the desired dioxaborinane derivative. This process is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The safety and handling of 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl) chlorobenzene are important considerations for researchers and industrial chemists. While this compound is generally stable under standard laboratory conditions, it should be stored in a cool, dry place away from strong oxidizing agents to prevent degradation or unwanted reactions. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl) chlorobenzene (CAS 585524-80-7) is a valuable reagent in modern chemical synthesis due to its unique chemical properties and wide range of applications. Its ability to participate in efficient cross-coupling reactions makes it an indispensable tool for researchers working in medicinal chemistry and materials science. As new synthetic methods continue to emerge and our understanding of this compound deepens, its importance in these fields is likely to grow even further.